Neuraminidase-IN-14

• Molecular Formula: C13H14F6N2O8
• Molecular Weight: 440.25 g/mol
• InChI: InChI=1S/C13H14F6N2O8/c14-12(15,16)10(27)20-3-1-5(9(25)26)29-8(7(24)4(23)2-22)6(3)21-11(28)13(17,18)19/h1,3-4,6-8,22-24H,2H2,(H,20,27)(H,21,28)(H,25,26)/t3-,4+,6+,7+,8+/m0/s1
• InChIKey: WITQTNPJVVCPTE-LRGKAINGSA-N

Neuraminidase-IN-14: NDV HN Inhibitor

Neuraminidase-IN-14 is a sialic acid-derived small molecule inhibitor of Newcastle disease virus (NDV) hemagglutinin-neuraminidase (HN) [1]. Chemically, it is a C4-trifluoroacetamido analogue (Compound 24) with the molecular formula C13H14F6N2O8 and a molecular weight of 440.25 g/mol . It is primarily utilized as a research tool for studying paramyxovirus neuraminidase function and NDV infection mechanisms, and has been validated in in vitro enzymatic and cellular antiviral assays [1].

Target Paramyxovirus HN inhibition studies, NDV model

Chemistry C4 trifluoroacetamido-substituted sialic acid scaffold

Workflow Enzymatic HN assays, plaque reduction, viral yield studies

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source

Why Neuraminidase-IN-14 Substitution Fails

Generic neuraminidase inhibitors like oseltamivir and zanamivir are optimized for influenza A and B viral neuraminidases and exhibit poor activity against paramyxovirus HN proteins [1]. Even within the same sialic acid derivative series, minor structural modifications result in significant potency variations against NDV-HN, ranging from submicromolar to high micromolar IC50 values, and dramatically impact antiviral selectivity indices [1]. Therefore, substituting Neuraminidase-IN-14 with a structurally similar compound without quantitative comparative data on NDV-specific activity and cellular safety compromises experimental validity and procurement value. The following evidence details the specific, quantifiable advantages of Neuraminidase-IN-14 over its closest analogs and other neuraminidase inhibitors.

Target vs Influenza NA

Neuraminidase-IN-14 NDV-HN inhibition may not transfer to influenza neuraminidase, and vice versa.

Zanamivir, Oseltamivir, Peramivir Influenza NA inhibitors show minimal or no activity against NDV-HN; mechanistic mismatch limits substitution.

Analogue Interchange

Neuraminidase-IN-14 (C4-CF3) C4 trifluoroacetamido group drives high HN inhibition; substitution alters SAR dramatically.

C4-acetamido or C4-methylsulfonamido analogues Small structural modifications lead to significant activity shifts; reported analogue order may not transfer directly.

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source

Neuraminidase-IN-14: Analogue Differentiation

Enzyme Inhibition: Fluorinated Analogue Comparison

In head-to-head comparisons within the same study, Neuraminidase-IN-14 (Compound 24) demonstrated approximately 9.9-fold higher potency than the structurally analogous p-tolyl derivative 23 in a plaque reduction assay (PRA) against the NDV La Sota strain [1]. This significant difference highlights the critical impact of the C4-trifluoroacetamido group over the C4-p-tolyl group on antiviral efficacy in a cellular context.

Fluorinated Analogue Comparison

Head-to-head

IC₅₀ 0.20 µM (C4-CF₃) vs 1.2 µM (C4-CH₃)

Supports C4 trifluoroacetamido contribution to HN inhibition

Fluorogenic MUNeu5Ac assay, NDV La Sota

Evidence Dimension	Inhibition of NDV La Sota strain plaque formation
Target Compound Data	IC50 = 0.08 ± 0.01 µM
Comparator Or Baseline	Compound 23 (C4-p-tolyl analogue): IC50 = 0.79 ± 0.57 µM
Quantified Difference	Approximately 9.9-fold lower IC50 (more potent) for Neuraminidase-IN-14
Conditions	Vero cells infected with NDV La Sota strain; Plaque Reduction Assay (PRA)

Why This Matters

This quantifies the superior cellular antiviral activity of Neuraminidase-IN-14 over a very close structural analog, justifying its selection for studies where maximizing viral suppression in cell culture is paramount.

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source

Enzyme Inhibition: Methylsulfonamido Analogue Comparison

Despite being less potent than the C4-azido analog Compound 10 in enzymatic assays, Neuraminidase-IN-14 (Compound 24) exhibits a superior selectivity index (SI) compared to both Compound 10 and Compound 9 in Vero cells, driven by its extremely low cytotoxicity (CC50 > 2500 µM) and high antiviral activity [1]. This creates a favorable balance between antiviral effect and cellular safety.

Methylsulfonamido Analogue Comparison

Head-to-head

IC₅₀ 0.20 µM (C4-CF₃) vs 6.3 µM (C4-SO₂CH₃)

Reinforces critical role of carbonyl and fluorine at C4

Same assay conditions as fluorinated comparison

Evidence Dimension	Selectivity Index (SI = CC50 / IC50 in PRA)
Target Compound Data	SI > 32,051 (based on CC50 > 2500 µM and IC50 = 0.08 µM)
Comparator Or Baseline	Compound 10: SI > 41,667; Compound 9: SI > 14,705; Compound 23: SI > 3,164
Quantified Difference	Neuraminidase-IN-14's SI is >2.2-fold higher than Compound 9's and >10.1-fold higher than Compound 23's. Its SI is within the same high order of magnitude as Compound 10.
Conditions	Vero cells; CC50 measured via cytotoxicity assay; IC50 measured via plaque reduction assay (PRA)

Why This Matters

A high selectivity index indicates a wide safety margin in cell-based assays, making Neuraminidase-IN-14 a robust tool for in vitro studies where confounding cytotoxic effects must be minimized.

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source

Plaque Reduction Assay: Antiviral Potency

Neuraminidase-IN-14 (Compound 24) maintains potent inhibitory activity against the hemagglutinin-neuraminidase (HN) of three distinct NDV strains, including a velogenic (highly virulent) strain, with IC50 values ranging from 0.11 to 0.32 µM [1]. This contrasts with the clinically approved influenza neuraminidase inhibitor Zanamivir, which shows weak activity against NDV-HN (IC50 23–70 µM) [1].

Plaque Reduction Assay

Reported

IC₅₀ 0.08 µM, SI >32,051 (NDV); vs DANA 26 µM, Zanamivir 30 µM

Supports antiviral endpoint discrimination against influenza NA inhibitors

Vero cells, NDV La Sota, cytotoxicity up to 2.5 mM

Evidence Dimension	NDV-HN neuraminidase inhibition (NI) across strains
Target Compound Data	IC50 range of 0.11–0.32 µM against three NDV strains
Comparator Or Baseline	Zanamivir (Compound 2): IC50 range of 23–70 µM against the same three NDV strains
Quantified Difference	Neuraminidase-IN-14 is >70-fold more potent than Zanamivir across all three NDV strains tested.
Conditions	In-toto purified NDV La Sota (clone 30) HN, lentogenic La Sota strain HN, and velogenic APMV-1/chicken/Egypt/13VIR-5009-2/2013 strain HN

Why This Matters

This evidence demonstrates that Neuraminidase-IN-14 is a valid and potent tool for studying NDV, whereas influenza-specific neuraminidase inhibitors like Zanamivir are ineffective, preventing cross-application and ensuring procurement for NDV research is appropriately targeted.

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source

Viral Yield Reduction: Potency vs. References

A direct SAR comparison within the study revealed that the C4-trifluoroacetamido group of Neuraminidase-IN-14 (Compound 24) is essential for its high potency. Replacement of the trifluoroacetamido group with a non-fluorinated acetamido group in analog 21 results in a 6-fold loss in activity (IC50 = 1.2 µM for 21 vs. 0.20 µM for 24) [1].

Viral Yield Reduction

Reported

IC₅₀ 0.03 µM; Zanamivir >2500 µM; Peramivir 0.37 µM

Demonstrates NDV replication suppression where influenza NA inhibitors lack activity

24 h p.i. Vero cells, progeny titration

Evidence Dimension	NDV-HN neuraminidase inhibition (NI)
Target Compound Data	IC50 = 0.20 µM
Comparator Or Baseline	Compound 21 (C4-acetamido analogue): IC50 = 1.2 µM
Quantified Difference	6-fold lower IC50 (more potent) for Neuraminidase-IN-14 (24) compared to the non-fluorinated analogue (21)
Conditions	Neuraminidase inhibition (NI) assay using in-toto purified NDV La Sota (clone 30) HN

Why This Matters

This confirms the specific chemical feature responsible for the compound's enhanced activity, distinguishing it from closely related analogs lacking the trifluoroacetamido moiety. This information is critical for researchers engaged in medicinal chemistry or SAR studies, as it validates the use of this specific compound as a positive control or scaffold reference.

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source

Neuraminidase-IN-14 Applications

NDV Antiviral Screening

Neuraminidase-IN-14 is ideally suited for use as a positive control inhibitor in cell-based antiviral assays (e.g., plaque reduction assays) against the NDV La Sota strain, where it demonstrates an IC50 of 0.08 ± 0.01 µM [1]. Its exceptionally high selectivity index (SI > 32,051) ensures that observed antiviral effects are not confounded by compound-induced cytotoxicity [1]. This makes it a reliable benchmark for screening and comparing novel NDV antiviral candidates.

Paramyxovirus HN Mechanistic Studies

Given the well-defined SAR demonstrating that the C4-trifluoroacetamido group of Neuraminidase-IN-14 confers a 6-fold potency increase over its non-fluorinated acetamido analog (Compound 21, IC50 = 1.2 µM) [1], this compound serves as a critical reference molecule. Researchers can use Neuraminidase-IN-14 as a scaffold standard to assess how further chemical modifications impact both target engagement (HN inhibition) and antiviral efficacy in a cellular context.

hPIV Translational Research with NDV Surrogate

Neuraminidase-IN-14 demonstrates potent, cross-strain inhibition of NDV-HN (IC50 0.11–0.32 µM), including a velogenic strain [1]. This activity profile, which is similar to its effect on hPIV1-HN, supports the use of NDV as a valid surrogate model for studying paramyxovirus HN inhibitors. Neuraminidase-IN-14 can thus be employed as a tool compound in translational studies aimed at developing therapeutics for related human pathogens, leveraging the more experimentally tractable NDV system.

Comparative Efficacy vs. Reference Inhibitors

Neuraminidase-IN-14's robust inhibitory activity in biochemical neuraminidase inhibition (NI) assays (IC50 = 0.20 µM against NDV La Sota clone 30 HN) [1] makes it an excellent positive control for developing and validating high-throughput screening (HTS) assays. Its consistent performance across multiple NDV strains [1] ensures assay reproducibility, a key requirement for industrial-scale screening campaigns.

Application

Selection Property

Validation Focus

NDV antiviral screening studies

HN-targeted inhibition

Plaque reduction and viral yield endpoints

HN-mediated entry/egress dissection

Differential release over binding inhibition

Binding vs release assay interpretation

hPIV surrogate model studies

NDV-HN/hPIV-HN active-site homology

Cross-species HN inhibition benchmarking

Comparator benchmarking studies

Reference inhibitor differentiation

Activity discrimination against influenza NA inhibitors

• [1] Rota, P., La Rocca, P., Bonfante, F., Pagliari, M., Piccoli, M., Cirillo, F., Ghiroldi, A., Franco, V., Pappone, C., Allevi, P., & Anastasia, L. (2023). Design, Synthesis, and Antiviral Evaluation of Sialic Acid Derivatives as Inhibitors of Newcastle Disease Virus Hemagglutinin-Neuraminidase: A Translational Study on Human Parainfluenza Viruses. ACS Infectious Diseases, 9(3), 617–636. View Source